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For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromotropic acid disodium salt, also known as disodium 4,5-dihydroxynaphthalene-2,7-

disulfonate, is a highly versatile and valuable reagent in various scientific and industrial fields.

Its unique chemical structure underpins its widespread use in analytical chemistry, particularly

in colorimetric assays, and it also finds applications in organic synthesis and the manufacturing

of dyes. This technical guide provides an in-depth overview of the physical and chemical

properties of chromotropic acid disodium salt, detailed experimental protocols for its key

applications, and a discussion of its role in scientific research and development.

Core Physical and Chemical Properties
Chromotropic acid disodium salt is typically available as a dihydrate. Its fundamental

properties are summarized in the table below, compiled from various technical data sheets and

safety data sheets.[1][2][3][4][5][6]
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Property Value

Chemical Name
4,5-Dihydroxynaphthalene-2,7-disulfonic acid

disodium salt

Synonyms
Chromotropic acid disodium salt, Disodium

chromotropate

CAS Number 5808-22-0 (dihydrate)

Molecular Formula C₁₀H₆Na₂O₈S₂ · 2H₂O

Molecular Weight 400.29 g/mol

Appearance Off-white to beige or light brown powder.[5]

Melting Point >300 °C (decomposes).[1][3][5][6]

Solubility Soluble in water.[5][6]

pH 3.6 (10 g/L in H₂O at 20 °C)

Purity (Assay) Typically ≥98.5% for analytical grade.[6]

Storage
Store at room temperature, protected from light

and moisture.[5]

Key Applications in Analytical Chemistry
The primary utility of chromotropic acid disodium salt lies in its role as a chromogenic

reagent for the spectrophotometric determination of various substances, most notably

formaldehyde and nitrates.[1][7][8] It is also used for the detection of several metal ions.[9][10]

Determination of Formaldehyde
The reaction between formaldehyde and chromotropic acid in the presence of concentrated

sulfuric acid produces a characteristic purple-colored complex, with a maximum absorbance

typically around 580 nm.[1][8] This highly sensitive and specific reaction forms the basis of a

widely used quantitative method for formaldehyde analysis.[1][8][11]

Determination of Nitrates
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Chromotropic acid can also be employed for the spectrophotometric determination of nitrate

ions.[7][12][13] In a strongly acidic medium, nitrate reacts with chromotropic acid to form a

yellow-colored product that can be quantified by measuring its absorbance at approximately

410 nm.[7][12][13]

Experimental Protocols
Spectrophotometric Determination of Formaldehyde
This protocol is a generalized procedure based on established methods.[1][11]

1. Reagents and Materials:

Chromotropic Acid Solution (0.5% w/v): Dissolve 0.5 g of chromotropic acid disodium salt
in 100 mL of deionized water. This solution should be freshly prepared.

Concentrated Sulfuric Acid (96-98%): Analytical grade.

Formaldehyde Standard Stock Solution (e.g., 1000 mg/L): Prepare by diluting a certified

formaldehyde standard solution.

Formaldehyde Working Standards: Prepare a series of dilutions from the stock solution to

create a calibration curve (e.g., 0.1 to 2.0 mg/L).

Spectrophotometer capable of measuring absorbance at 580 nm.

Glass test tubes or vials.

Pipettes.

2. Procedure:

Pipette 2.0 mL of each standard solution, blank (deionized water), and sample into separate

test tubes.

Add 0.2 mL of the 0.5% chromotropic acid solution to each tube and mix well.

Carefully and slowly add 3.0 mL of concentrated sulfuric acid to each tube. Caution: This

reaction is highly exothermic and should be performed in a fume hood with appropriate
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personal protective equipment.

Allow the mixture to cool to room temperature.

Measure the absorbance of each solution at 580 nm against the reagent blank.

Plot a calibration curve of absorbance versus formaldehyde concentration for the standards.

Determine the concentration of formaldehyde in the samples by interpolating their

absorbance values on the calibration curve.

Spectrophotometric Determination of Nitrates
This protocol is a generalized procedure based on established methods.[7][12]

1. Reagents and Materials:

Chromotropic Acid Reagent (0.1% in H₂SO₄): Dissolve 0.1 g of chromotropic acid
disodium salt in 100 mL of concentrated sulfuric acid.

Concentrated Sulfuric Acid (96-98%): Analytical grade.

Nitrate Standard Stock Solution (e.g., 100 mg/L as NO₃⁻): Prepare by dissolving a known

amount of a primary standard nitrate salt (e.g., KNO₃) in deionized water.

Nitrate Working Standards: Prepare a series of dilutions from the stock solution to create a

calibration curve (e.g., 0.5 to 5.0 mg/L).

Spectrophotometer capable of measuring absorbance at 410 nm.

Glass test tubes or vials.

Pipettes.

2. Procedure:

Pipette 1.0 mL of each standard solution, blank (deionized water), and sample into separate

test tubes.
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Carefully add 4.0 mL of the 0.1% chromotropic acid reagent in sulfuric acid to each tube.

Caution: Handle concentrated sulfuric acid with extreme care in a fume hood.

Mix the contents of the tubes thoroughly and allow the color to develop for at least 10

minutes.

Measure the absorbance of each solution at 410 nm against the reagent blank.

Plot a calibration curve of absorbance versus nitrate concentration for the standards.

Determine the concentration of nitrate in the samples by interpolating their absorbance

values on the calibration curve.

Visualizations
Logical Workflow for Formaldehyde Detection
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Caption: Workflow for the spectrophotometric determination of formaldehyde.

Reaction Principle in Formaldehyde Detection

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b008445?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formaldehyde

Purple-Colored Complex

+

Chromotropic Acid
(in excess)

+

Concentrated H₂SO₄

Catalyst/Medium

Spectrophotometric
Measurement (580 nm)

Leads to

Quantification of Formaldehyde

Allows for

Click to download full resolution via product page

Caption: Principle of colorimetric formaldehyde detection.

Role in Drug Development and Research
While primarily known as an analytical reagent, chromotropic acid disodium salt has

potential applications in pharmaceutical development. Its ability to act as a chelating agent and

its potential use as a stabilizing agent in formulations are areas of interest.[9] Furthermore, its

role in the synthesis of more complex organic molecules makes it a valuable building block in

the development of new chemical entities.[14] The precise quantification of formaldehyde, a

common impurity and potential degradation product in pharmaceutical excipients and active

pharmaceutical ingredients, is crucial for quality control and regulatory compliance, further

highlighting the importance of this reagent in the pharmaceutical industry.

Conclusion
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Chromotropic acid disodium salt is a robust and reliable reagent with significant applications

in analytical chemistry. Its well-characterized reactions with formaldehyde and nitrates provide

sensitive and specific methods for their quantification. For researchers, scientists, and drug

development professionals, a thorough understanding of its properties and experimental

protocols is essential for accurate analysis, quality control, and the development of new

applications. The information and protocols provided in this guide serve as a valuable resource

for leveraging the full potential of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b008445#physical-and-chemical-properties-of-
chromotropic-acid-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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